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Introduction

Fatty Acid Transport Protein 1 (FATP1), a member of the solute carrier family 27 (SLC27A1), is
a multifaceted protein crucial for lipid metabolism. It functions as both a transporter of long-
chain fatty acids across the plasma membrane and as a long-chain acyl-CoA synthetase,
activating fatty acids by converting them to their acyl-CoA esters.[1][2] FATP1 is highly
expressed in metabolically active tissues such as skeletal muscle, adipose tissue, and the
heart. Emerging evidence has highlighted a critical role for FATP1 in mitochondrial fatty acid
oxidation (FAO), where it is thought to collaborate with Carnitine Palmitoyltransferase 1 (CPT1)
to facilitate the entry and subsequent (3-oxidation of fatty acids within the mitochondrial matrix.
[3][4][5] FATP1-IN-1 is a potent inhibitor of the acyl-CoA synthetase activity of FATP1, making it
a valuable chemical probe to dissect the role of FATP1 in mitochondrial bioenergetics.

FATP1-IN-1: Inhibitor Profile

FATP1-IN-1 is a selective inhibitor of the acyl-CoA synthetase activity of FATPL1. Its inhibitory
potency has been determined against both human and mouse orthologs of the enzyme.
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Parameter Value Species
ICso 0.046 pM Human FATP1
ICso 0.60 uM Mouse FATP1

Table 1: In vitro inhibitory
activity of FATP1-IN-1.[6]

Signaling Pathways and Experimental Logic

FATP1 plays a key role in the initial steps of fatty acid utilization. By inhibiting its acyl-CoA
synthetase activity, FATP1-IN-1 allows for the investigation of the downstream consequences
on mitochondrial fatty acid oxidation.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.medchemexpress.com/fatp1-in-1.html
https://www.benchchem.com/product/b10773897?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10773897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Cell

Mitochondrion

Inhibition

Cytosol

LCFA Activation Fatty Acyl-CoA
WA Acyl-CoA
Inhibition

Synthetase
TACIVy -~

Extracellular Space Plasma Membrane -

Long-Chain Transport Y .
Fatty Acid g

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10773897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

[Prepare Cell/Tissue ExtracD Grepare FATP1-IN-1 DiIutions)

Set up Assay Reaction
(Buffer, [L4C]Palmitate, Inhibitor)
[Pre-incubate at 30°C)

Initiate with Extract
Incubate at 30°C
Terminate Reaction

[Extract [14C]PalmitoyI-CoA)

[Quantify by Scintillation Countina

Analyze Data (IC50)

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10773897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Esolate Mitochondria]
Pre-incubate Mitochondria
with FATP1-IN-1
Initiate Oxidation with
[14C]Palmitate

Incubate at 37°C

7o)

Trap Released 14C02]

'

Stop Reaction with AcicD

N

. - Measure Acid-Soluble
[Measure 14C0O2 Radloactlwty] [Metabolites Ra dioactivity]
Gnalyze Oxidation Rates]

o )

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b10773897?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10773897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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